Cas no 438221-79-5 (5-Bromo-2-(difluoromethoxy)benzoic acid)

5-Bromo-2-(difluoromethoxy)benzoic acid is a fluorinated aromatic carboxylic acid derivative with a bromine substituent at the 5-position and a difluoromethoxy group at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the difluoromethoxy group enhances metabolic stability and lipophilicity, while the bromine atom offers a reactive site for further functionalization via cross-coupling reactions. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. The compound is typically handled under controlled conditions due to its reactivity.

5-Bromo-2-(difluoromethoxy)benzoic acid structure

438221-79-5 structure

Product Name:5-Bromo-2-(difluoromethoxy)benzoic acid

CAS No:438221-79-5

MF:C₈H₅BrF₂O₃

MW:267.024308919907

MDL:MFCD03420217

CID:1033072

PubChem ID:5063250

Update Time:2025-05-27

5-Bromo-2-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-(difluoromethoxy)benzoic acid
- 2-(difluoromethoxy)-5-bromobenzoic acid
- 5-bromo-2-difluoromethoxy-benzoic acid
- AC1NN6IH
- CTK7B7449
- MolPort-000-162-884
- SBB020664
- STK301811
- SureCN392086
- CL9311
- BBL038358
- EN300-83621
- TQU0294
- 438221-79-5
- CS-0217748
- 5-Bromo-2-(difluoromethoxy)benzoicacid
- SCHEMBL392086
- AKOS000308166
- Z275128654
- A918528
- DTXSID90407943
- DB-368339
- MFCD03420217
- OWVVZPMQHORKEA-UHFFFAOYSA-N
- SB85485
- 5-Bromo-2-difluoromethoxybenzoic acid
- MDL： MFCD03420217
- Inchi： 1S/C8H5BrF2O3/c9-4-1-2-6(14-8(10)11)5(3-4)7(12)13/h1-3,8H,(H,12,13)
- InChI Key： OWVVZPMQHORKEA-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C(=O)O)C=1)OC(F)F

Computed Properties

Exact Mass: 265.93901g/mol
Monoisotopic Mass: 265.93901g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 46.5Å²

5-Bromo-2-(difluoromethoxy)benzoic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

5-Bromo-2-(difluoromethoxy)benzoic acid Pricemore >>

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